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Compound of Interest

Compound Name: AZOIC DIAZO COMPONENT 20

CAS No.: 15518-68-0

Cat. No.: B103607 Get Quote

Advanced Handling for Histopathology and Enzyme
Kinetic Studies[2]
Part 1: Executive Identity & Physicochemical Profile
Fast Blue BB Base (CAS 120-00-3) is a specialized aniline derivative used primarily in drug

development for enzyme histochemistry.[2] It acts as a coupling agent to visualize the activity of

hydrolases (e.g., alkaline phosphatase, esterases) in tissue samples—a critical step in

toxicological pathology to assess drug-induced tissue damage.

Unlike stable dyes, this substance is a "Base" that must often be diazotized (activated)

immediately prior to use, presenting unique stability and handling risks compared to pre-made

diazonium salts.
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Parameter Technical Specification

IUPAC Name N-(4-Amino-2,5-diethoxyphenyl)benzamide

Molecular Formula C₁₇H₂₀N₂O₃

Molecular Weight 300.35 g/mol

Physical State Crystalline powder (Gray to Brown)

Melting Point 98–100 °C

Solubility

Soluble in dilute acids (after diazotization),

slightly soluble in organic solvents; insoluble in

water (as base).[1][2][4]

Stability Light sensitive; susceptible to oxidation.

Part 2: Toxicological Mechanisms & Hazards (E-E-A-
T)
While often categorized merely as an "Irritant" (GHS Category 2), the structural homology of

CAS 120-00-3 to other amino-ethers necessitates a more rigorous handling profile in a

research setting.[2]

The "Aniline" Risk Vector
The core hazard lies in its amine functionality. Upon metabolic activation or improper handling

(aerosolization), aniline derivatives can induce methemoglobinemia (oxidation of hemoglobin

iron from Fe²⁺ to Fe³⁺), though this is less pronounced in high-molecular-weight variants like

Fast Blue BB compared to simple aniline.[2]

Primary GHS Classifications:

H315: Causes skin irritation.[3][5][6]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[7]
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Mechanism of Action (Histochemistry)
In drug safety studies, Fast Blue BB is not the target but the reporter. The mechanism relies on

the Azo Coupling Reaction. The base is converted to a diazonium salt (highly electrophilic),

which attacks the electron-rich aromatic ring of a reaction product (e.g., Naphthol released by

an enzyme).
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Figure 1: Mechanism of Fast Blue BB in Enzyme Histochemistry. The base must be activated to bind the enzyme product.

Click to download full resolution via product page

Part 3: Advanced Handling & Experimental
Protocols
Engineering Controls

Powder Handling: Must be performed in a Class I Biological Safety Cabinet or chemical fume

hood. The powder is fine and electrostatic; inhalation can sensitize the respiratory tract.

Static Control: Use anti-static weighing boats. Organic amine dusts have a low Minimum

Ignition Energy (MIE), though the risk is lower than with solvents.

Validated Protocol: Diazotization for Staining
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Scientific Integrity Note: Many protocols fail because the diazonium salt degrades rapidly. This

"fresh prep" protocol ensures consistent staining intensity.

Reagents:

Fast Blue BB Base (CAS 120-00-3)[1][2][3]

4N Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO2) - 4% Solution (Freshly made)

Step-by-Step Workflow:

Dissolution: Dissolve 0.5 g of Fast Blue BB Base in 5.0 mL of 4N HCl. Observation: The

solution should turn a deep, clear amber/brown. Turbidity indicates incomplete protonation.

Diazotization: Add 5.0 mL of 4% Sodium Nitrite dropwise while vortexing gently.

Critical Control Point: The reaction is exothermic. Keep the tube on ice.

Endpoint: The solution will bubble slightly (N₂ evolution). Allow to stand for 5 minutes.

Neutralization/Buffering: Dilute this concentrate into your specific buffer (e.g., Tris-Maleate

pH 8.[2]4) immediately before applying to tissue.

Filtration: Always filter the final solution (0.45 µm) to prevent undissolved crystals from

appearing as "false positive" artifacts on the slide.

Emergency Response & Spills
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Figure 2: Spill Response Logic for Azo Dye Precursors.
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Part 4: Regulatory & Disposal Landscape[8]
Regulatory Status

TSCA (USA): Listed.
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REACH (EU): Registered.[4]

SARA 313: Not specifically listed as a reportable chemical, but generic "Diazo" restrictions

may apply depending on facility permits.

Waste Disposal (RCRA Compliance)
Never pour Fast Blue BB solutions down the drain.

Segregation: Collect in "Organic Waste - Toxic" containers.

Quenching: If the solution was diazotized (activated) and not used, quench it with an excess

of phenol or simply allow it to decompose in the waste container (vented cap) for 24 hours

before sealing, as N₂ gas may evolve.

Labeling: Must be labeled "Toxic, Irritant, Organic Chromophore."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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